Cas no 3343-64-4 (D,L-BUTHIONINE)

• Product Name: D,L-BUTHIONINE
• CAS No: 3343-64-4
• MF: C₈H₁₇NO₂S
• MW: 191.291081190109
• CID: 825572
• Update Time: 2025-04-19

D,L-BUTHIONINE Chemical and Physical Properties

Names and Identifiers

• D,L-BUTHIONINE

• Inchi： 1S/C8H17NO2S/c1-2-3-5-12-6-4-7(9)8(10)11/h7H,2-6,9H2,1H3,(H,10,11)
• InChI Key： LAXXPOJCFVMVAX-UHFFFAOYSA-N
• SMILES： CCCCSCCC(C(=O)O)N

Computed Properties

• Exact Mass: 191.09811
• Monoisotopic Mass: 191.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 49.3

Experimental Properties

• Color/Form: White powder
• Density: 1.104
• Melting Point: 238-243 °C
• Boiling Point: 335.7°C at 760 mmHg
• Flash Point: 156.8°C
• Refractive Index: 1.514
• PSA: 67.77
• Solubility: Not determined

D,L-BUTHIONINE Security Information

• Hazard Category Code： 36
• Safety Instruction： 24/25
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives